Cas no 90085-60-2 ((2,5-Dimethyl-1,4-phenylene)diboronic acid)

(2,5-Dimethyl-1,4-phenylene)diboronic acid structure
90085-60-2 structure
Product Name:(2,5-Dimethyl-1,4-phenylene)diboronic acid
CAS No:90085-60-2
MF:C8H12B2O4
MW:193.800482749939
CID:2811902
PubChem ID:22174241
Update Time:2025-04-21

(2,5-Dimethyl-1,4-phenylene)diboronic acid Chemical and Physical Properties

Names and Identifiers

    • (2,5-Dimethyl-1,4-phenylene)diboronicacid
    • SCHEMBL3928078
    • (2,5-Dimethyl-1,4-phenylene)diboronic acid
    • DTXSID60623234
    • 90085-60-2
    • Inchi: 1S/C8H12B2O4/c1-5-3-8(10(13)14)6(2)4-7(5)9(11)12/h3-4,11-14H,1-2H3
    • InChI Key: CGCUBHLGWWXABY-UHFFFAOYSA-N
    • SMILES: OB(C1C=C(C)C(B(O)O)=CC=1C)O

Computed Properties

  • Exact Mass: 194.0921692Da
  • Monoisotopic Mass: 194.0921692Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9Ų
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd